Chemical synthesis of complex oxide thin films and freestanding membranes
Chemical Communications Pub Date: 2023-11-03 DOI: 10.1039/D3CC03030J
Abstract
Oxides offer unique physical and chemical properties that inspire rapid advances in materials chemistry to design and nanoengineer materials compositions and implement them in devices for a myriad of applications. Chemical deposition methods are gaining attention as a versatile approach to develop complex oxide thin films and nanostructures by properly selecting compatible chemical precursors and designing an accurate cost-effective thermal treatment. Here, upon describing the basics of chemical solution deposition (CSD) and atomic layer deposition (ALD), some examples of the growth of chemically-deposited functional complex oxide films that can have applications in energy and electronics are discussed. To go one step further, the suitability of these techniques is presented to prepare freestanding complex oxides which can notably broaden their applications. Finally, perspectives on the use of chemical methods to prepare future materials are given.
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